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Introduction
These application notes provide a detailed overview of the historical medical uses of radium

bromide needles, a significant early form of brachytherapy. From the early 20th century until

being superseded by safer and more effective artificial radionuclides, radium-226, in the form of

radium bromide salts encapsulated in needles and tubes, was a primary modality for the

treatment of various malignancies.[1][2][3][4][5][6][7] This document outlines the historical

understanding of its mechanism of action, quantitative data on its application, and detailed

protocols for its use in different cancer types, based on historical records. It is intended for

informational and research purposes only and does not constitute a recommendation for the

use of radium in any clinical setting.
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In the early 20th century, the understanding of the biological effects of radiation was nascent.

The prevailing theory was that the rays emitted by radium had a destructive effect on living

tissue.[1][2] It was observed that this effect was more pronounced in rapidly dividing cells, such

as those found in cancerous tumors, than in healthy, slower-dividing cells.[1] This differential

effect formed the basis of early radiation therapy.

The "target theory," proposed by Dessauer in the 1920s, posited that radiation caused damage

to critical molecular targets within cells, leading to cell death. Early researchers also noted that

radiation could induce mutations, hinting at its effect on genetic material. While the precise

molecular mechanisms involving DNA single and double-strand breaks were not understood

until much later, the foundational concept was that radium needles delivered a localized dose

of radiation to the tumor, causing its regression and, in some cases, complete eradication.
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Historical Understanding of Radium's Effect on Cancer Cells
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Caption: Early 20th-century understanding of radium's therapeutic action.
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Dosage in early radium therapy was often expressed in "milligram-hours," a unit representing

the product of the mass of radium in milligrams and the duration of the treatment in hours.[8]

The Paterson-Parker (or Manchester) system was later developed to provide a more

systematic approach to dosimetry, aiming for a uniform dose distribution across the treated

area or volume.[9][10][11]
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Cancer
Type

Radium
Dosage
(mg)

Treatment
Duration

Total Dose
(mg-hr)

Application
Method

Outcome/N
otes

Cervical

Cancer

(Stage I & II)

Varies

Two

insertions

within 10

days

5,000 -

13,000

(typical:

7,000)

Intracavitary

application of

tubes and

needles.

Cure rates

were reported

to be around

22% for all

stages in the

early 1930s.

[3][12]

Oral Tongue

Cancer
Varies - -

Interstitial

implantation

of needles.

A study

reported a

70% local

control rate at

3 years.[13]

Skin Cancer

(Basal Cell

Carcinoma)

Varies Varies -

Surface

applicators

(molds) or

direct

implantation

of needles.

One of the

earliest

successful

applications

of radium

therapy.[4]

Prostate

Cancer
Varies Varies -

Interstitial

implantation

of needles.

Multiple

needles were

inserted to

cover the

entire tumor

volume.[14]

Hemangioma

(in early

childhood)

300-370 MBq

(mean

activity)

2 hours 37

minutes (for

an 8 Gy

dose)

-

Surface

application of

needles or

tubes in glass

cases.

A standard

treatment

delivered an

absorbed

dose of 8 Gy

to the lesion.
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Experimental Protocols
The following are generalized protocols synthesized from historical accounts of radium bromide

needle applications for different cancer types. These protocols lack the precision of modern

radiotherapy but provide insight into the historical procedures.

Protocol 1: Interstitial Radium Needle Implantation for
Oral Tongue Cancer
1. Patient Preparation:

The patient was often administered a local anesthetic. For extensive procedures, general
anesthesia may have been used.
The oral cavity was cleaned and prepared for the surgical procedure.

2. Needle Preparation and Insertion:

Radium bromide needles, typically made of platinum-iridium, were sterilized. These were
often of the "American Type," with the radium salt sealed directly inside.
The number and activity of the needles were determined based on the size and location of
the tumor, often using the Paterson-Parker dosage system to calculate the required
milligram-hours for a therapeutic dose.[15][10][11]
Needles were inserted directly into the cancerous tissue of the tongue, arranged in a pre-
planned pattern to ensure as uniform a dose distribution as possible.[13] Special techniques,
such as retrograde needling, were sometimes employed.[16]
Sutures were often used to secure the needles in place.

3. Treatment Duration:

The needles were left in place for a calculated period, ranging from hours to days, to achieve
the desired total dose in milligram-hours.

4. Needle Removal and Post-Treatment Care:

The needles were carefully removed at the end of the treatment period.
The patient was monitored for side effects such as pain, swelling, and radiation mucositis.
Analgesics and antiseptic mouthwashes were commonly prescribed.
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Follow-up examinations were conducted to assess tumor response and monitor for
recurrence.

Protocol 2: Intracavitary Radium Application for Cervical
Cancer
1. Patient Preparation:

The patient was placed in the lithotomy position.
The vaginal canal and cervix were cleansed.
Anesthesia, often general, was administered.

2. Applicator and Radium Source Placement:

An intra-uterine tandem (a hollow tube) was inserted into the uterus.
Vaginal ovoids or colpostats (hollow containers) were placed in the vaginal fornices,
alongside the cervix.
Radium bromide tubes and needles were then loaded into the tandem and ovoids. The
amount and arrangement of the radium were determined by systems like the Manchester
system to deliver a specific dose to "Point A" (a defined anatomical location near the cervix).
[17]
Radiographs were often taken to verify the position of the applicators and radium sources.
[12]

3. Treatment and In-patient Stay:

The patient remained in the hospital with the applicators in place for the duration of the
treatment, which could be several days for a low-dose-rate application.[18]
Strict bed rest was often required to prevent displacement of the applicators.

4. Removal and Follow-up:

The radium sources and applicators were removed at the conclusion of the treatment.
The patient was monitored for immediate complications such as bleeding or infection.
Long-term follow-up was necessary to assess treatment efficacy and monitor for late-term
side effects, including radiation-induced damage to the bladder and rectum.[12]
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The application of radium bromide needles involved a multi-step process with inherent risks for

both the patient and medical personnel.

Historical Radium Needle Therapy Workflow
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Caption: A generalized workflow for radium needle brachytherapy in the early 20th century.
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Complications and Discontinuation
The use of radium bromide needles was associated with significant acute and long-term

complications. Acute side effects included radiation burns, tissue necrosis, pain, and fatigue.[1]

Long-term risks, which were not fully appreciated in the early years, included the development

of secondary malignancies, chronic radiation damage to healthy tissues, and significant health

risks to the medical personnel handling the radioactive sources.[1][2] The recognition of these

dangers, coupled with the development of safer and more effective artificial radioisotopes like

cobalt-60 and iridium-192 in the mid-20th century, led to the gradual phasing out of radium for

medical applications.[4][19]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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